Cas no 74162-55-3 (2-ethyl-5-(4-methylpiperazin-1-yl)-4H-thieno[2,3-b][1,4]benzodiazepine)

• Product Name: 2-ethyl-5-(4-methylpiperazin-1-yl)-4H-thieno[2,3-b][1,4]benzodiazepine
• CAS No: 74162-55-3
• MF: C₁₈H₂₂N₄S
• MW: 326.459082126617
• CID: 1766074
• PubChem ID: 135704100
• Update Time: 2025-04-21

2-ethyl-5-(4-methylpiperazin-1-yl)-4H-thieno[2,3-b][1,4]benzodiazepine Chemical and Physical Properties

Names and Identifiers

• 2-ethyl-5-(4-methylpiperazin-1-yl)-4H-thieno[2,3-b][1,4]benzodiazepine
• 74162-55-3
• CHEMBL434488
• DTXSID20995621
• 10H-Thieno(2,3-b)(1,4)benzodiazepine, 2-ethyl-5-(4-methyl-1-piperazinyl)-
• 2-Ethyl-5-(4-methyl-1-piperazinyl)-10H-thieno(2,3-b)(1,4)benzodiazepine
• BRN 5615882

• Inchi： 1S/C18H22N4S/c1-3-13-12-16-18(23-13)20-15-7-5-4-6-14(15)17(19-16)22-10-8-21(2)9-11-22/h4-7,12,20H,3,8-11H2,1-2H3
• InChI Key： SFEGIFUOOUWWJY-UHFFFAOYSA-N
• SMILES： S1C(CC)=CC2=C1NC1C=CC=CC=1C(=N2)N1CCN(C)CC1

Computed Properties

• Exact Mass: 326.15651789g/mol
• Monoisotopic Mass: 326.15651789g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 446
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 59.1Ų